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Compound of Interest

Compound Name: Oxalyldihydrazide

Cat. No.: B021567 Get Quote

Proper disposal of Oxalyldihydrazide is critical to ensure laboratory safety and environmental

protection. This guide provides a procedural, step-by-step plan for researchers, scientists, and

drug development professionals to manage and dispose of Oxalyldihydrazide waste in

accordance with safety and regulatory standards.

Immediate Safety and Handling
Before handling Oxalyldihydrazide for disposal, it is essential to be aware of its hazards and

take appropriate safety precautions. The substance is a white to pale yellow crystalline powder

that can cause irritation to the eyes, skin, and respiratory tract.[1] It is also harmful if swallowed

or in contact with skin.[2]

Required Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's eye and face protection regulations (29 CFR 1910.133) or European

Standard EN166.[1][3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[3]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation occurs.[1][3] Handling should be

performed within a chemical fume hood to minimize inhalation risk.[1][3]
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Summary of Material Data
The following table summarizes key data for Oxalyldihydrazide, pertinent to its safe handling

and disposal.

Identifier / Property Information

Chemical Name
Oxalyldihydrazide (also Oxalic dihydrazide,

Oxalylhydrazide)[4][5]

CAS Number 996-98-5[1][4][6]

Appearance White to pale yellow crystalline powder[1]

Primary Hazards
May cause eye, skin, and respiratory tract

irritation[1]

GHS Hazard Statements
Harmful in contact with skin (H312), Harmful if

swallowed (H302)[2]

Incompatible Materials Strong oxidizing agents[1][2][3]

Hazardous Decomposition

Generates carbon monoxide, oxides of nitrogen,

and carbon dioxide upon thermal

decomposition[1][7]

RCRA Classification

Not specifically listed as a P-Series or U-Series

hazardous waste.[1] The generator must

determine its classification.[1]

Step-by-Step Disposal Procedure
The proper disposal of Oxalyldihydrazide must follow federal, state, and local regulations. The

U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the Resource

Conservation and Recovery Act (RCRA).[8][9]

Step 1: Waste Characterization Chemical waste generators are required to determine if a

discarded chemical is classified as a hazardous waste.[1] This determination should be made

by trained professionals, such as environmental health and safety staff, based on EPA

guidelines found in 40 CFR Part 261.3.[1][10] Although Oxalyldihydrazide is not explicitly
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listed on the RCRA P- or U-lists, it must be evaluated for hazardous characteristics (ignitability,

corrosivity, reactivity, toxicity).[1]

Step 2: Segregation and Storage

Prevent Contamination: Do not mix Oxalyldihydrazide waste with other chemical waste

streams unless instructed to do so by a hazardous waste professional.

Segregate Incompatibles: Store Oxalyldihydrazide waste away from incompatible

materials, especially strong oxidizing agents, to prevent dangerous chemical reactions.[1][2]

Use Proper Containers: Containers must be chemically compatible with the waste, free from

damage, and have secure, leak-proof closures.[8] For solid Oxalyldihydrazide, a clean, dry,

sealable, and clearly labeled container is required.[2]

Step 3: Waste Accumulation and Labeling

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" (if

applicable), the full chemical name "Oxalyldihydrazide," and a description of the hazards.

Accumulation: Waste should be accumulated at or near the point of generation, under the

control of laboratory personnel.[8] Academic laboratories may operate under the EPA's

Subpart K regulations, which require waste to be removed from the laboratory every twelve

months.[10]

Step 4: Final Disposal

Consult Authorities: Always consult your institution's Environmental Health and Safety (EHS)

department, as well as state and local waste management authorities, for specific disposal

instructions.[2]

Approved Disposal Methods: The recommended disposal method for chemical residue is

incineration at an approved and licensed waste disposal facility.[2]

Container Disposal: Empty containers should be managed carefully. If recycling is an option,

consult the manufacturer.[2] Otherwise, dispose of containers in an authorized landfill as
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advised by your EHS department.[2] Never dispose of chemical waste in the regular trash or

down the sewer system.[8]

Spill & Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Small Spills: Wearing full PPE, vacuum or sweep up the material carefully to avoid

generating dust.[1][2][3] Place the collected material into a suitable, labeled container for

disposal.[1][3]

Large Spills: Evacuate the area and move upwind.[2] Alert your institution's emergency

response team or the local fire department, informing them of the hazard's location and

nature.[2] Prevent the spillage from entering drains, sewers, or waterways.[2]

Disposal Workflow Diagram
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of Oxalyldihydrazide.
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Unwanted Oxalyldihydrazide Waste

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Step 2: Waste Characterization
(Consult EHS & 40 CFR 261.3)

Is Waste Classified as Hazardous?

Manage as Hazardous Waste

  Yes

Manage as Non-Hazardous Solid Waste

  No

Step 3: Segregate from Incompatibles
(e.g., Strong Oxidizers)

Step 4: Store in Labeled, Sealed,
Compatible Container

Step 5: Arrange Pickup by Certified
Hazardous Waste Vendor

Step 6: Dispose via Approved Method
(e.g., Incineration)

Maintain All Disposal Records

Confirm with Local & State Regulations

Dispose per Institutional & Local Guidelines

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Oxalyldihydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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